4-Nitrobenzyl methanesulfonate
4-Nitrobenzyl methanesulfonate
p-Nitrobenzyl mesylate (PNBM) is a reagent that is used to alkylate thiophosphates, forming thiophosphate ester epitopes that can be recognized by specific antibodies. Substrates phosphorylated with adenosine 5/'-(γ-thio)-triphosphate (ATPγS; Item No. 14957) or N The tagged substrates can be isolated by immunoprecipitation or immunoaffinity purification, or they can be detected by immunoblotting.
Brand Name:
Vulcanchem
CAS No.:
39628-94-9
VCID:
VC0163017
InChI:
InChI=1S/C8H9NO5S/c1-15(12,13)14-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
SMILES:
CS(=O)(=O)OCC1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula:
C8H9NO5S
Molecular Weight:
231.23 g/mol
4-Nitrobenzyl methanesulfonate
CAS No.: 39628-94-9
Reference Standards
VCID: VC0163017
Molecular Formula: C8H9NO5S
Molecular Weight: 231.23 g/mol
| CAS No. | 39628-94-9 |
|---|---|
| Product Name | 4-Nitrobenzyl methanesulfonate |
| Molecular Formula | C8H9NO5S |
| Molecular Weight | 231.23 g/mol |
| IUPAC Name | (4-nitrophenyl)methyl methanesulfonate |
| Standard InChI | InChI=1S/C8H9NO5S/c1-15(12,13)14-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3 |
| Standard InChIKey | QZIYKAFPHRTIAI-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)OCC1=CC=C(C=C1)[N+](=O)[O-] |
| Canonical SMILES | CS(=O)(=O)OCC1=CC=C(C=C1)[N+](=O)[O-] |
| Description | p-Nitrobenzyl mesylate (PNBM) is a reagent that is used to alkylate thiophosphates, forming thiophosphate ester epitopes that can be recognized by specific antibodies. Substrates phosphorylated with adenosine 5/'-(γ-thio)-triphosphate (ATPγS; Item No. 14957) or N The tagged substrates can be isolated by immunoprecipitation or immunoaffinity purification, or they can be detected by immunoblotting. |
| Synonyms | 4-Nitrobenzyl mesylate;para-Nitrobenzyl mesylate;PNBM |
| Reference | 1.Allen, J.J.,Li, M.,Brinkworth, C.S., et al. A semisynthetic epitope for kinase substrates. Nat. Methods 4(6), 511-516 (2007). |
| PubChem Compound | 18924794 |
| Last Modified | Nov 11 2021 |
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